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molecular formula C5H3NO B073164 2-Furonitrile CAS No. 617-90-3

2-Furonitrile

Cat. No. B073164
CAS RN: 617-90-3
M. Wt: 93.08 g/mol
InChI Key: YXDXXGXWFJCXEB-UHFFFAOYSA-N
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Patent
US05272164

Procedure details

2-Cyanofuran (4.50 g, 48.3 mmol) was dissolved in methanol (25 ml), and sodium methoxide (130 mg, 2.4 mmol) was added under ice-cooling. The mixture was stirred while the temperature is slowly raised up to room temperature for 2 hours. After the reaction was completed, acetic acid (0.16 g, 2.6 mmol) was added to neutralize the reaction solution, and the solution was concentrated under reduced pressure. Diethyl ether (100 ml) was added to the concentrated residue, and insolubles were removed by filtration The filtrate was concentrated under reduced pressure to give the crude product of methyl 2-furancarboximidate (6.0 g) as a pale yellow oil.
Name
2-Cyanofuran
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
25 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
130 mg
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
0.16 g
Type
reactant
Reaction Step Three
[Compound]
Name
crude product
Name
methyl 2-furancarboximidate

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[O:4][CH:5]=[CH:6][CH:7]=1)#[N:2].C[O-].[Na+].[C:11](O)(=[O:13])C>CO>[O:4]1[CH:5]=[CH:6][CH:7]=[C:3]1[C:1](=[NH:2])[O:13][CH3:11] |f:1.2|

Inputs

Step One
Name
2-Cyanofuran
Quantity
4.5 g
Type
reactant
Smiles
C(#N)C=1OC=CC1
Name
methanol
Quantity
25 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium methoxide
Quantity
130 mg
Type
reactant
Smiles
C[O-].[Na+]
Step Three
Name
acetic acid
Quantity
0.16 g
Type
reactant
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred while the temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
CONCENTRATION
Type
CONCENTRATION
Details
the solution was concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
Diethyl ether (100 ml) was added to the concentrated residue, and insolubles
CUSTOM
Type
CUSTOM
Details
were removed by filtration The filtrate
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated under reduced pressure

Outcomes

Product
[Compound]
Name
crude product
Type
product
Smiles
Name
methyl 2-furancarboximidate
Type
product
Smiles
O1C(=CC=C1)C(OC)=N
Measurements
Type Value Analysis
AMOUNT: MASS 6 g
YIELD: CALCULATEDPERCENTYIELD 1844.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.